Cas no 1361872-92-5 (2-Amino-3-(3,4-dichlorophenyl)pyridine-6-methanol)

• Product Name: 2-Amino-3-(3,4-dichlorophenyl)pyridine-6-methanol
• CAS No: 1361872-92-5
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 4928349
• Update Time: 2025-06-08

2-Amino-3-(3,4-dichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3,4-dichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C12H10Cl2N2O/c13-10-4-1-7(5-11(10)14)9-3-2-8(6-17)16-12(9)15/h1-5,17H,6H2,(H2,15,16)
• InChI Key： MXZJEQHYBXEJSX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(CO)N=C1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.5
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-3-(3,4-dichlorophenyl)pyridine-6-methanol

Comprehensive Overview of 2-Amino-3-(3,4-dichlorophenyl)pyridine-6-methanol (CAS No. 1361872-92-5)

2-Amino-3-(3,4-dichlorophenyl)pyridine-6-methanol (CAS No. 1361872-92-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine core and dichlorophenyl substituents, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for developing novel therapeutic agents.

The molecular structure of 2-Amino-3-(3,4-dichlorophenyl)pyridine-6-methanol includes a pyridine ring functionalized with an amino group and a hydroxymethyl group, along with a 3,4-dichlorophenyl moiety. This combination of functional groups contributes to its versatility in chemical reactions, enabling its use as a building block for more complex molecules. The presence of chlorine atoms enhances its lipophilicity, which is a critical factor in drug design for improving membrane permeability.

In recent years, the demand for heterocyclic compounds like 2-Amino-3-(3,4-dichlorophenyl)pyridine-6-methanol has surged due to their role in developing kinase inhibitors and central nervous system (CNS) therapeutics. Kinase inhibitors are a hot topic in oncology research, as they target specific pathways involved in cancer progression. Similarly, CNS-targeting compounds are being explored for neurodegenerative diseases such as Alzheimer's and Parkinson's, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 1361872-92-5 is often utilized in cross-coupling reactions and catalytic transformations. Its amino and hydroxymethyl groups provide reactive sites for further derivatization, making it a valuable intermediate in organic synthesis. Researchers are also investigating its potential in green chemistry applications, where sustainable and eco-friendly synthetic routes are prioritized.

The compound's physicochemical properties, such as its solubility, stability, and melting point, are well-documented, ensuring reproducibility in laboratory settings. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its purity. These details are crucial for researchers who rely on high-quality reagents for their experiments.

Given the growing interest in personalized medicine and targeted drug delivery, 2-Amino-3-(3,4-dichlorophenyl)pyridine-6-methanol is poised to play a pivotal role in future innovations. Its modular structure allows for customization, meeting the needs of diverse therapeutic areas. As the scientific community continues to explore its potential, this compound remains a subject of active investigation and development.